N-(3-chloro-4-fluorophenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[(3-cyclopentyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H19ClFN3O3S/c24-16-11-13(9-10-17(16)25)26-19(29)12-32-23-27-20-15-7-3-4-8-18(15)31-21(20)22(30)28(23)14-5-1-2-6-14/h3-4,7-11,14H,1-2,5-6,12H2,(H,26,29)
• InChI Key: CNXFFQBTXJXZFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC(=C(C=C5)F)Cl
• Molecular Formula: C23H19ClFN3O3S
• Molecular Weight: 471.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H19ClFN3O3S and its molecular weight is 471.93. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Structure

The chemical synthesis of related compounds, focusing on those with anti-inflammatory and anti-cancer properties, has been extensively studied. For instance, a study by Sunder and Maleraju (2013) detailed the synthesis of novel derivatives of N-(3-chloro-4-fluorophenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide, demonstrating their significant anti-inflammatory activity through a series of chemical reactions confirmed by NMR, IR, and Mass spectra analyses (K. Sunder & Jayapal Maleraju, 2013).

Biological Activities

Anti-Cancer Activity

Research has explored the compound's derivatives for potential anti-cancer activities. Hammam et al. (2005) synthesized compounds with structural similarities, showing anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, highlighting the potential for therapeutic applications (A. G. Hammam et al., 2005).

Antimicrobial Activity

Kerru et al. (2019) reported on the synthesis of novel thienopyrimidine linked rhodanine derivatives, showing notable antimicrobial potency against several bacteria and fungi, illustrating the broad spectrum of biological activities that compounds within this chemical family can possess (Nagaraju Kerru et al., 2019).